Cas no 866149-76-0 (2-4-(2-Hydroxyethyl)piperazino-5-{(E)-4-(methylsulfanyl)phenylmethylidene}-1,3-thiazol-4(5H)-one)

• Product Name: 2-4-(2-Hydroxyethyl)piperazino-5-{(E)-4-(methylsulfanyl)phenylmethylidene}-1,3-thiazol-4(5H)-one
• CAS No: 866149-76-0
• CID: 4662970
• Update Time: 2025-08-02

2-4-(2-Hydroxyethyl)piperazino-5-{(E)-4-(methylsulfanyl)phenylmethylidene}-1,3-thiazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2-HYDROXYETHYL)PIPERAZINO]-5-((E)-[4-(METHYLSULFANYL)PHENYL]METHYLIDENE)-1,3-THIAZOL-4(5H)-ONE
• 2-[4-(2-Hydroxyethyl)piperazino]-5-{(E)-[4-(methylsulfanyl)phenyl]methylidene}-1,3-thiazol-4(5
• (5E)-2-[4-(2-hydroxyethyl)piperazin-1-yl]-5-{[4-(methylsulfanyl)phenyl]methylidene}-4,5-dihydro-1,3-thiazol-4-one
• 4(5H)-Thiazolone, 2-[4-(2-hydroxyethyl)-1-piperazinyl]-5-[[4-(methylthio)phenyl]methylene]-
• 2-4-(2-Hydroxyethyl)piperazino-5-{(E)-4-(methylsulfanyl)phenylmethylidene}-1,3-thiazol-4(5H)-one

Additional information on 2-4-(2-Hydroxyethyl)piperazino-5-{(E)-4-(methylsulfanyl)phenylmethylidene}-1,3-thiazol-4(5H)-one

Compound CAS No 866149-76-0: 2-4-(2-Hydroxyethyl)piperazino-5-{(E)-4-(methylsulfanyl)phenylmethylidene}-1,3-thiazol-4(5H)-one

The compound with CAS number 866149-76-0, known as 2-4-(2-Hydroxyethyl)piperazino-5-{(E)-4-(methylsulfanyl)phenylmethylidene}-1,3-thiazol-4(5H)-one, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities. The molecule's structure incorporates a piperazine ring, a thiazole ring, and a methylsulfanyl-substituted phenyl group, all of which contribute to its unique properties.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the piperazine moiety in this compound adds further complexity to its structure, potentially enhancing its bioavailability and pharmacokinetic properties. Piperazine rings are known to improve solubility and stability, making them valuable components in drug design.

The (E)-configured phenylmethylidene group attached to the thiazole ring introduces steric and electronic effects that can influence the compound's interactions with biological targets. This configuration is crucial for maintaining the molecule's planarity and conjugation, which are essential for its activity. The methylsulfanyl substituent on the phenyl group further modulates the electronic environment, potentially enhancing the compound's ability to bind to specific receptors or enzymes.

Research into this compound has focused on its potential as a therapeutic agent. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential use in treating conditions such as arthritis or other inflammatory diseases. Additionally, preliminary anticancer assays have shown promising results, with the compound exhibiting selective cytotoxicity against cancer cell lines while sparing normal cells.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thiazole ring through a condensation reaction, followed by the introduction of the piperazine and phenylmethylidene groups. Optimization of reaction conditions has been critical in achieving high yields and ensuring the purity of the final product.

Given its structural complexity and promising biological profile, this compound represents a valuable lead for further research and development. Future studies aim to explore its mechanism of action in greater detail, as well as investigate its efficacy in animal models of disease. Collaborative efforts between chemists and biologists will be essential in unlocking the full potential of this compound and translating it into clinical applications.

In conclusion, CAS No 866149-76-0 stands out as a significant advancement in medicinal chemistry. Its unique structure and diverse biological activities make it a compelling candidate for drug development. As research continues to uncover its therapeutic potential, this compound has the potential to contribute significantly to the treatment of various diseases.